1-[(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino]-3-propan-2-ylthiourea

• Molecular Formula: C14H19N3S
• Molecular Weight: 261.39 g/mol
• IUPAC Name: 1-[(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino]-3-propan-2-ylthiourea
• InChI: InChI=1S/C14H19N3S/c1-10(2)15-14(18)17-16-13-9-5-7-11-6-3-4-8-12(11)13/h3-4,6,8,10H,5,7,9H2,1-2H3,(H2,15,17,18)/b16-13-
• InChI Key: HBGKGHZTNYTFMD-SSZFMOIBSA-N
• Isomeric SMILES: CC(C)NC(=S)N/N=C\1/CCCC2=CC=CC=C21
• SMILES: CC(C)NC(=S)NN=C1CCCC2=CC=CC=C21

Description

1-(3,4-dihydro-2H-naphthalen-1-ylideneamino)-3-propan-2-ylthiourea is a member of tetralins.

Scientific Research Applications

Photophysical Studies

• Photophysical Behavior in Various Solvents : The photophysical properties of related compounds such as acrylodan and ANS, which share structural similarities with 1-[(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino]-3-propan-2-ylthiourea, have been examined in different solvents. These studies are crucial for understanding their behavior in biological systems and have implications for their application in peptide and protein studies (Moreno Cerezo et al., 2001).

Chemical Synthesis and Characterization

• Ring Contraction and Protecting Groups : Research on related naphthalene derivatives has explored the effect of protecting groups on chemical reactions like ring contractions, which is essential for the synthesis of complex organic compounds (Ferraz & Silva, 2002).
• Palladium-Catalyzed Synthesis : The use of palladium-catalyzed reactions in synthesizing compounds with naphthalene structures demonstrates advanced methods in organic synthesis, contributing to the efficient production of complex molecules (Chowdhury et al., 1998).

Application in Biomedical Research

• Potential in Cancer Therapy : Certain naphthalene-based compounds have shown promise as anticancer drugs, indicating the potential for similar compounds in therapeutic applications (Nishizaki et al., 2014).
• Cell Imaging and Logic Gates : Naphthalene-thiophene hybrid molecules have been used to create fluorescent logic gates for cell imaging, demonstrating the application of naphthalene derivatives in bioimaging and diagnostics (Karak et al., 2013).